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Compound of Interest

Compound Name: Vinyl cyclohexanecarboxylate

CAS No.: 4840-76-0

Cat. No.: B3052926

Get Quote

Technical Profile: Vinyl Cyclohexanecarboxylate
CAS Number: 4840-76-0 Synonyms: Cyclohexanecarboxylic acid vinyl ester; Ethenyl

cyclohexanecarboxylate Molecular Formula: C

H

O

Molecular Weight: 154.21 g/mol [1]

Executive Summary
Vinyl cyclohexanecarboxylate is a functionalized vinyl ester monomer used primarily in the

synthesis of amphiphilic block copolymers for drug delivery and specialty coatings.[1] Unlike

simple acrylates, the vinyl ester moiety provides a unique hydrolytic degradation profile and

backbone flexibility. This guide addresses the critical physicochemical properties—specifically

refractive index and boiling point—that serve as quality control metrics during synthesis and

purification.
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Critical Note: While atmospheric boiling point data exists, this compound exhibits thermal

instability at elevated temperatures.[1] Practical handling requires vacuum techniques to

prevent autopolymerization.[1]

Physicochemical Characterization
The following data points are established benchmarks for assessing the purity of vinyl
cyclohexanecarboxylate.

Refractive Index (RI)
The refractive index is the primary rapid-assay tool for monitoring reaction progress

(transvinylation) and distillate purity.

Parameter Value Conditions Technical Insight

Refractive Index (

)
1.464 20°C, 589 nm

Significantly higher

than the starting

material, vinyl acetate

(

), and slightly higher

than

cyclohexanecarboxylic

acid (

).[1]

Use Case Purity Check In-process

A rise in RI during

distillation indicates

the removal of low-

boiling vinyl acetate

and the concentration

of the product.[1]

Boiling Point & Thermal Behavior
The boiling point of vinyl cyclohexanecarboxylate is high due to the bulky cyclohexane ring,

necessitating reduced-pressure handling.[1]
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Pressure Condition Boiling Point
Operational
Recommendation

Atmospheric (760 mmHg) 226°C (lit.)[1]

DO NOT USE. Temperatures

>100°C significantly increase

the risk of thermal

polymerization, even with

inhibitors.

Reduced (Estimated) ~85–95°C @ 10 mmHg

Recommended. Distill under

high vacuum (<10 mmHg) to

keep the pot temperature

below 110°C.

Thermodynamic Context: The ester lacks the hydrogen-bonding capability of its parent acid

(Cyclohexanecarboxylic acid, BP 233°C), yet the boiling point remains high (226°C) due to the

increased molecular weight and van der Waals stacking of the cyclohexane rings.[1]

Synthesis & Purification Protocol
The industrial standard for synthesizing vinyl esters of higher carboxylic acids is Transition-

Metal Catalyzed Transvinylation.[1] This equilibrium-driven process uses Vinyl Acetate as both

the reactant and solvent.[1]

Reaction Mechanism
The reaction proceeds via a Pd(II) or Ru-catalyzed exchange mechanism.[1] The driving force

is the removal of the volatile byproduct (Acetic Acid) or the use of a large excess of Vinyl

Acetate.
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Figure 1: Palladium-catalyzed transvinylation pathway.[1] Continuous removal of acetic acid or

excess vinyl acetate is required to drive yield.

Detailed Purification Workflow
To achieve monomer-grade purity (>99%) required for controlled radical polymerization (e.g.,

RAFT, ATRP), the following purification sequence is mandatory.

Step 1: Catalyst Removal[1]

Precipitate the catalyst (if using homogeneous Pd) or filter (if heterogeneous).

Wash the organic layer with saturated NaHCO

to remove unreacted cyclohexanecarboxylic acid.[1]

Step 2: Drying & Stabilization

Dry over anhydrous MgSO

.[1]

Add 10-20 ppm MEHQ (Monomethyl ether hydroquinone) as a polymerization inhibitor

before heating.[1]

Step 3: Vacuum Distillation
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Setup: Short-path distillation head with a vacuum manifold.

Procedure:

Remove excess Vinyl Acetate (BP 72°C) at mild vacuum.[1]

Increase vacuum to <10 mmHg.[1]

Collect the fraction boiling at ~85–95°C (dependent on exact vacuum).

Monitor RI: Collect fractions when

stabilizes at 1.464.

Applications in Drug Development[1]
Vinyl cyclohexanecarboxylate serves as a critical monomer in the engineering of "smart"

drug delivery vehicles. Its hydrophobicity and hydrolytic susceptibility make it ideal for core-

forming blocks in amphiphilic micelles.[1]
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Figure 2: Utilization of vinyl cyclohexanecarboxylate in constructing biodegradable polymeric

drug carriers.[1]

Polymerization Kinetics
The vinyl ester group propagates slower than acrylates but faster than styrene.[1] In RAFT

polymerization, xanthate-based Chain Transfer Agents (CTAs) are recommended over

trithiocarbonates to control the reactivity of the non-conjugated vinyl ester radical.[1]

Hydrolytic Degradation
Polymers containing vinyl cyclohexanecarboxylate side chains degrade via hydrolysis of the

ester bond, releasing cyclohexanecarboxylic acid (a generally non-toxic metabolite) and

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3052926/docs?utm_src=pdf-body-img#refractive-index-and-boiling-point-of-vinyl-cyclohexanecarboxylate
https://www.benchchem.com/product/b3052926/docs?utm_src=pdf-body#refractive-index-and-boiling-point-of-vinyl-cyclohexanecarboxylate
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b3052926/docs?utm_src=pdf-body#refractive-index-and-boiling-point-of-vinyl-cyclohexanecarboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


polyvinyl alcohol (PVA). This degradation mechanism is exploited for the controlled release of

hydrophobic drugs encapsulated within the polymer core.

References
LookChem.Vinyl cyclohexanecarboxylate (CAS 4840-76-0) Physicochemical

Properties.Link

Sigma-Aldrich.Safety Data Sheet: Vinyl Esters and Analogues (General Reference).[1]Link

PubChem.Compound Summary: Vinyl cyclohexanecarboxylate (CID 20985).[1]Link

ChemicalBook.Vinyl cyclohexanecarboxylate Product Description and Properties.Link

Murray, R. E.Process for the preparation of vinyl esters. U.S. Patent 4,981,973.[1] (Describes

Pd-catalyzed transvinylation mechanisms).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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